2H-Pyran, tetrahydro-2-[(3-methyl-3-butenyl)oxy]-

• CAS RN: 55975-11-6
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 2-(3-methylbut-3-enoxy)oxane
• InChI: InChI=1S/C10H18O2/c1-9(2)6-8-12-10-5-3-4-7-11-10/h10H,1,3-8H2,2H3
• InChI Key: QYCKLTBUZJCKFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CCOC1CCCCO1

Description

2H-Pyran, tetrahydro-2-[(3-methyl-3-butenyl)oxy]- is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To isoprenyl alcohol (80.0 g, 929 mmol) in CH2Cl2 (500 ml) at 0° C. was added one drop of methanesulfonic acid. To this solution was added 2,3-dihydropyran (100 ml, 1.10 mol) dropwise over 3 h. After the addition was complete triethylamine (5 ml) was added and the resulting mixture was filtered through a thin pad Of SiO2 and concentrated to afford 159 g (100%) of 2-(3-methyl-3-butenyloxy)tetrahydropyran as a colorless liquid.